N~1~-(3-acetylphenyl)-N~2~-[(4-bromophenyl)sulfonyl]-N~2~-ethylglycinamide

• IUPAC Name: N-(3-acetylphenyl)-2-[(4-bromophenyl)sulfonyl-ethylamino]acetamide
• InChI: InChI=1S/C18H19BrN2O4S/c1-3-21(26(24,25)17-9-7-15(19)8-10-17)12-18(23)20-16-6-4-5-14(11-16)13(2)22/h4-11H,3,12H2,1-2H3,(H,20,23)
• InChI Key: UAHAFVYDOONDGE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)NC1=CC=CC(=C1)C(=O)C)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C18H19BrN2O4S
• Molecular Weight: 439.3 g/mol

Description

N~1~-(3-acetylphenyl)-N~2~-[(4-bromophenyl)sulfonyl]-N~2~-ethylglycinamide, commonly known as BAY 41-2272, is a chemical compound that has been extensively researched for its potential therapeutic applications. This compound belongs to the class of compounds known as sGC (soluble guanylate cyclase) activators, which have been shown to have a range of beneficial effects on various physiological and pathological processes.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety precautions. This might include using personal protective equipment and following safe laboratory practices.

Future Directions

The future research directions for this compound could be numerous, depending on its properties and potential applications. These might include exploring its use in pharmaceuticals, materials science, or chemical synthesis.